Cas no 1895105-69-7 ({imidazo1,2-apyridin-3-yl}methanethiol)

{imidazo1,2-apyridin-3-yl}methanethiol structure
1895105-69-7 structure
Product Name:{imidazo1,2-apyridin-3-yl}methanethiol
CAS No:1895105-69-7
MF:C8H8N2S
MW:164.227519989014
CID:6244017
PubChem ID:91432772
Update Time:2024-01-11

{imidazo1,2-apyridin-3-yl}methanethiol Chemical and Physical Properties

Names and Identifiers

    • {imidazo1,2-apyridin-3-yl}methanethiol
    • EN300-1288143
    • {imidazo[1,2-a]pyridin-3-yl}methanethiol
    • 1895105-69-7
    • Inchi: 1S/C8H8N2S/c11-6-7-5-9-8-3-1-2-4-10(7)8/h1-5,11H,6H2
    • InChI Key: AQUUMXATMMSOTF-UHFFFAOYSA-N
    • SMILES: SCC1=CN=C2C=CC=CN12

Computed Properties

  • Exact Mass: 164.04081944g/mol
  • Monoisotopic Mass: 164.04081944g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 18.3Ų

{imidazo1,2-apyridin-3-yl}methanethiol Pricemore >>

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Enamine
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Enamine
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